Cas no 43027-27-6 (s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)-)

s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)- structure
43027-27-6 structure
Product Name:s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)-
CAS No:43027-27-6
MF:C13H16FN5
MW:261.298045158386
CID:2668918
PubChem ID:206166
Update Time:2025-04-21

s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 6-(4-fluorophenyl)-2-N,2-N,4-N,4-N-tetramethyl-1,3,5-triazine-2,4-diamine
    • 6-(4-Fluorophenyl)-N,N,N',N'-tetramethyl-1,3,5-triazine-2,4-diamine
    • BRN 0804737
    • DTXSID40195641
    • DTXCID80118132
    • s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)-
    • 1,3,5-Triazine-2,4-diamine, 6-(4-fluorophenyl)-N,N,N',N'-tetramethyl-
    • 2,4-Bis(dimethylamino)-6-(p-fluorophenyl)-s-triazine
    • 43027-27-6
    • 1,3,5-Triazine-2,4-diamine, 6-(4-fluorophenyl)-N,N,N',N'-tetramethyl-(9CI)
    • Inchi: 1S/C13H16FN5/c1-18(2)12-15-11(16-13(17-12)19(3)4)9-5-7-10(14)8-6-9/h5-8H,1-4H3
    • InChI Key: XAHDJBWAPOPLMS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NC(=NC(=N1)N(C)C)N(C)C

Computed Properties

  • Exact Mass: 261.13897369Da
  • Monoisotopic Mass: 261.13897369Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.2Ų
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